N-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]-3-fluoro-N-(4-methoxybenzyl)benzamide

• Molecular Formula: C27H25FN2O4
• Molecular Weight: 460.5 g/mol
• IUPAC Name: N-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]-3-fluoro-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C27H25FN2O4/c1-3-18-7-11-22(12-8-18)30-25(31)16-24(27(30)33)29(17-19-9-13-23(34-2)14-10-19)26(32)20-5-4-6-21(28)15-20/h4-15,24H,3,16-17H2,1-2H3
• InChI Key: IGFFMEVPLHGJNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CC3=CC=C(C=C3)OC)C(=O)C4=CC(=CC=C4)F

Description

N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes an ethylphenyl group, a dioxotetrahydropyrrol ring, a fluorobenzyl group, and a methoxybenzyl group, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE typically involves multiple steps, including the formation of the dioxotetrahydropyrrol ring and the subsequent attachment of the ethylphenyl, fluorobenzyl, and methoxybenzyl groups. Common reagents used in these reactions include organolithium reagents, transition metal catalysts, and various protecting groups to ensure selective reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process and ensure consistency in the final product .

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as water radical cations, leading to the formation of quaternary ammonium cations.

Reduction: Reduction reactions can be facilitated by organolithium reagents, resulting in the formation of acetylene derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the fluorobenzyl and methoxybenzyl groups, using common reagents like halogens and nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include water radical cations for oxidation, organolithium reagents for reduction, and halogens or nucleophiles for substitution reactions. Reaction conditions typically involve ambient temperatures and pressures, with some reactions requiring specific catalysts or solvents to proceed efficiently .

Major Products Formed

The major products formed from these reactions include quaternary ammonium cations, acetylene derivatives, and various substituted benzamides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: The compound is investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and neurological disorders.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation, leading to changes in cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE include:

Dichloroanilines: These compounds have an aniline ring substituted with chlorine atoms and are used in the production of dyes and herbicides.

Heparinoids: These compounds have structures similar to heparin and are found in marine organisms, with applications in anticoagulation.

Uniqueness

N-[1-(4-ETHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-3-FLUORO-N-(4-METHOXYBENZYL)BENZAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications set it apart from other similar compounds .